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Compound of Interest

Compound Name: Ac-ANW-AMC

Cat. No.: B12401284

Introduction

Ac-ANW-AMC (Acetyl-Alanine-Asparagine-Tryptophan-7-amido-4-methylcoumarin) is a
sensitive fluorogenic peptide substrate designed for measuring the chymotrypsin-like activity of
the immunoproteasome.[1] It is preferentially hydrolyzed by the 5i (LMP7) subunit of the
immunoproteasome.[2][3] Upon enzymatic cleavage of the peptide backbone, the highly
fluorescent 7-amino-4-methylcoumarin (AMC) moiety is released. The resulting fluorescence
can be monitored kinetically to quantify enzyme activity and is typically measured at an
excitation wavelength of 345-360 nm and an emission wavelength of 445-460 nm.

These application notes provide a detailed protocol for the preparation of a working solution of
Ac-ANW-AMC from a concentrated stock solution in Dimethyl Sulfoxide (DMSO).

Materials and Reagents

Ac-ANW-AMC solid powder (MW: 588.61 g/mol )

Dimethyl Sulfoxide (DMSO), Anhydrous, 299.9%

Assay Buffer (e.g., 20 mM Tris-HCI, 0.5 mM EDTA, pH 8.0)

Sterile microcentrifuge tubes (1.5 mL)

Sterile conical tubes (15 mL or 50 mL)
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o Calibrated precision pipettes and sterile tips
o Vortex mixer

» Ultrasonic bath (optional)

Quantitative Data Summary

The following tables summarize the key quantitative parameters for Ac-ANW-AMC.

Table 1: Physical and Spectroscopic Properties

Parameter Value Reference(s)
Molecular Weight (MW) 588.61 g/mol
Recommended Solvent DMSO
Maximum Solubility in DMSO 210 mM
Excitation Wavelength (Ex) 345 - 360 nm
Emission Wavelength (Em) 445 - 460 nm
Table 2: Stock Solution Preparation (for a 10 mM Stock)
Parameter Value Calculation
Mass of Ac-ANW-AMC 1mg N/A
Volume of DMSO 169.89 L (1 mg/588.61 g/mol ) /0.010
mol/L
Mass of Ac-ANW-AMC 5mg N/A
Volume of DMSO 849.46 L (5 mg /588.61 g/mol ) /0.010

mol/L

Table 3: Storage and Stability of Stock Solution in DMSO
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Storage ) .
Shelf Life Recommendations Reference(s)
Temperature
Protect from light.
-20°C 1 month Aliquot to avoid

freeze-thaw cycles.

Protect from light.
-80°C 6 months Aliquot to avoid

freeze-thaw cycles.

Experimental Protocols

This section details the step-by-step procedures for preparing the stock and working solutions.

Protocol 1: Preparation of 10 mM Ac-ANW-AMC Stock
Solution in DMSO

This protocol describes the reconstitution of solid Ac-ANW-AMC powder to create a
concentrated stock solution.

e Weighing: Accurately weigh the desired amount of Ac-ANW-AMC powder (e.g., 1 mg) in a
sterile microcentrifuge tube. Perform this in a chemical fume hood using appropriate
personal protective equipment.

o Solvent Addition: Based on the mass, calculate the required volume of anhydrous DMSO to
achieve a 10 mM concentration (see Table 2). For 1 mg of Ac-ANW-AMC, add 169.89 pL of
DMSO. It is critical to use newly opened, anhydrous DMSO, as hygroscopic DMSO can
negatively impact solubility.

» Dissolution: Tightly cap the tube and vortex at maximum speed for 2-5 minutes to dissolve
the powder completely. If solubility issues persist, briefly warm the tube to 37°C and sonicate
in an ultrasonic bath.

 Aliquoting and Storage: Once fully dissolved, dispense the stock solution into smaller, single-
use aliquots in sterile, light-protected tubes. Store immediately at -20°C for short-term use
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(up to 1 month) or -80°C for long-term storage (up to 6 months). Avoid repeated freeze-thaw
cycles.

Protocol 1: Stock Solution Preparation

Weigh Ac-ANW-AMC
Solid Powder

Add Anhydrous DMSO
(e.g., to 10 mM)

Vortex / Sonicate
Until Dissolved

l

Aliquot into
Light-Protected Tubes

:

(Store at -20°C / -80°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Ac-
ANW-AMC Working Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401284#how-to-prepare-ac-anw-amc-working-
solution-from-dmso-stock]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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